3-{[4-(4-fluorophenyl)-1-piperazinyl]methyl}-4H-chromen-4-one

• IUPAC Name: 3-[[4-(4-fluorophenyl)piperazin-1-yl]methyl]chromen-4-one
• InChI: InChI=1S/C20H19FN2O2/c21-16-5-7-17(8-6-16)23-11-9-22(10-12-23)13-15-14-25-19-4-2-1-3-18(19)20(15)24/h1-8,14H,9-13H2
• InChI Key: YAPWLCBUGYSXLH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=COC3=CC=CC=C3C2=O)C4=CC=C(C=C4)F
• Molecular Formula: C20H19FN2O2
• Molecular Weight: 338.4 g/mol

Description

3-{[4-(4-fluorophenyl)-1-piperazinyl]methyl}-4H-chromen-4-one, commonly known as Flibanserin, is a drug that has gained significant attention in the scientific community due to its potential therapeutic applications. Flibanserin is a non-hormonal medication that has been shown to improve sexual desire in women suffering from hypoactive sexual desire disorder (HSDD).

Mechanism of Action

Flibanserin works by targeting serotonin receptors in the brain, specifically the 5-HT1A receptor and the 5-HT2A receptor. By targeting these receptors, Flibanserin increases the levels of dopamine and norepinephrine in the brain, which are neurotransmitters known to be involved in sexual desire and arousal.
Biochemical and Physiological Effects:
Flibanserin has been shown to have a number of biochemical and physiological effects. In addition to increasing sexual desire, Flibanserin has also been shown to improve sexual satisfaction and reduce distress related to sexual dysfunction. Flibanserin has also been shown to have a number of side effects, including dizziness, fatigue, and nausea.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Flibanserin in lab experiments is its specificity for serotonin receptors in the brain. This allows researchers to study the effects of Flibanserin on sexual desire and arousal without the confounding effects of other neurotransmitters. However, one limitation of using Flibanserin in lab experiments is its potential for side effects, which can impact the reliability of the results.

Future Directions

There are a number of future directions for research on Flibanserin. One area of research is the potential use of Flibanserin in treating other conditions such as depression, anxiety, and alcohol addiction. Another area of research is the development of new drugs that target the same serotonin receptors as Flibanserin, but with fewer side effects. Additionally, further research is needed to understand the long-term effects of Flibanserin on sexual desire and arousal.

Synthesis Methods

Flibanserin is synthesized through a multi-step process that involves the reaction of 4-(4-fluorophenyl)piperazine with 4-chloro-3-nitrobenzoic acid, followed by reduction with sodium borohydride and cyclization with acetic anhydride. The final product is then purified through column chromatography to obtain pure Flibanserin.

Scientific Research Applications

Flibanserin has been extensively studied for its potential therapeutic applications in treating 3-{[4-(4-fluorophenyl)-1-piperazinyl]methyl}-4H-chromen-4-one in women. 3-{[4-(4-fluorophenyl)-1-piperazinyl]methyl}-4H-chromen-4-one is a condition characterized by a lack of sexual desire, which can significantly impact a woman's quality of life. Flibanserin has been shown to increase sexual desire in women by targeting serotonin receptors in the brain. In addition to its potential use in treating 3-{[4-(4-fluorophenyl)-1-piperazinyl]methyl}-4H-chromen-4-one, Flibanserin has also been studied for its potential applications in treating other conditions such as depression, anxiety, and alcohol addiction.